Cas no 87853-67-6 (2-Bromo-4-methoxynicotinic acid)

• Product Name: 2-Bromo-4-methoxynicotinic acid
• CAS No: 87853-67-6
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 1093227
• PubChem ID: 72212173
• Update Time: 2025-04-24

2-Bromo-4-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxynicotinic acid
• 2-bromo-4-methoxypyridine-3-carboxylic acid
• AB67870
• E80487
• 87853-67-6
• EN300-148834
• 2-BROMO-4-METHOXYNICOTINICACID

• Inchi： 1S/C7H6BrNO3/c1-12-4-2-3-9-6(8)5(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： XIZWIEIDSZBYON-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C=CN=1)OC

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-Bromo-4-methoxynicotinic acid

2-Bromo-4-methoxynicotinic Acid (CAS No. 87853-67-6): A Comprehensive Overview

2-Bromo-4-methoxynicotinic acid, identified by the CAS registry number 87853-67-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid, a form of vitamin B3. The presence of the bromine atom at the 2-position and the methoxy group at the 4-position introduces unique chemical properties that make this compound a valuable tool in various research and industrial applications.

The chemical structure of 2-bromo-4-methoxynicotinic acid consists of a pyridine ring with substituents at positions 2 and 4. The bromine atom at position 2 imparts electrophilic aromatic substitution reactivity, while the methoxy group at position 4 contributes to the compound's solubility and stability. These structural features make it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting various diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, 2-bromo-4-methoxynicotinic acid can be prepared through several routes. One common method involves the bromination of nicotinic acid derivatives under controlled conditions to introduce the bromine atom at the desired position. The methoxy group can be introduced via nucleophilic aromatic substitution or through protective group strategies. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

The application of 2-bromo-4-methoxynicotinic acid extends beyond its role as a synthetic intermediate. It has been utilized in the development of agrochemicals, where its ability to modulate plant growth and stress responses has been explored. Recent findings suggest that this compound may act as a signaling molecule in plants, influencing processes such as photosynthesis and nutrient uptake. This opens up new avenues for its use in sustainable agriculture practices.

In the field of materials science, 2-bromo-4-methoxynicotinic acid has been investigated for its potential in creating advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage, catalysis, and sensing applications.

The pharmacological properties of 2-bromo-4-methoxynicotinic acid have also garnered significant attention. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For example, it has shown promise as an inhibitor of certain kinases associated with cancer cell proliferation. Additionally, its anti-inflammatory and antioxidant activities have been explored in models of chronic diseases such as diabetes and cardiovascular disorders.

In conclusion, 2-bromo-4-methoxynicotinic acid (CAS No. 87853-67-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations across multiple sectors.